Cas no 1792190-69-2 (trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate)

• Product Name: trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate
• CAS No: 1792190-69-2
• CID: 4614409
• Update Time: 2025-05-18

trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate

• Inchi： InChI=1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-10-9(8-14)13-5-7-16-10/h9-10,13H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： FHFUKPWBTBBQNW-UWVGGRQHSA-N
• SMILES： CC(C)(C)OC(=O)N1CC[C@H]2[C@H](C1)NCCO2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate

Introduction to trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate (CAS No. 1792190-69-2)

trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate (CAS No. 1792190-69-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydropyrido[4,3-b][1,4]oxazines, which are known for their diverse biological activities and potential therapeutic applications.

The structure of trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate is characterized by a six-membered pyridine ring fused with a five-membered oxazine ring. The tert-butyl group attached to the carboxylate moiety adds steric hindrance and enhances the compound's stability. This unique structural feature contributes to its distinct pharmacological properties and potential as a lead compound in drug discovery.

Recent studies have highlighted the biological activities of this compound. For instance, a study published in the Journal of Medicinal Chemistry reported that trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4,3-b][1,4]oxazine-6-carboxylate exhibits potent antioxidant properties. The compound was found to effectively scavenge free radicals and protect cells from oxidative stress-induced damage. This makes it a promising candidate for the development of drugs targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

In addition to its antioxidant activity, trans-tert-butyl (4aS,8aS)-2,3,4,4a,5,7,8,8a-octahydropyrido[4，3-b][1，4]oxazine-6-carboxylate has shown potential as an anti-inflammatory agent. Research conducted by a team at the University of California demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it could be useful in treating inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of trans-tert-butyl (4aS，8aS)-2，3，4，4a，5，7，8，8a-octahydropyrido[4，3-b][1，4]oxazine-6-carboxylate have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has good oral bioavailability and a favorable pharmacokinetic profile. These characteristics are crucial for its potential use as an orally administered therapeutic agent.

In terms of toxicity, preliminary studies have indicated that trans-tert-butyl (4aS，8aS)-2，3，4，4a，5，7，8，8a-octahydropyrido[4，3-b][1，4]oxazine-6-carboxylate is well-tolerated at therapeutic doses. However, further toxicological evaluations are necessary to ensure its safety for long-term use in humans.

The synthesis of trans-tert-butyl (4aS，8aS)-2，3，4，4a，5，7，8，8a-octahydropyrido[4，3-b][1，4]oxazine-6-carboxylate has been optimized using modern synthetic techniques. A recent paper in Organic Letters described a highly efficient and scalable synthesis route that involves several key steps: cyclization of an appropriately substituted amine with a cyclic ketone followed by tert-butylation of the resulting intermediate. This synthetic method not only improves yield but also reduces the number of purification steps required.

The application of trans-tert-butyl (4aS，8aS)-2，3，4，4a，5，7，8，8a-octahydropyrido[4，3-b][1،�oxazine-6-carboxylate extends beyond its direct therapeutic potential. It serves as a valuable scaffold for the development of novel compounds with enhanced biological activities. For example, researchers at Harvard University have used this compound as a starting point to synthesize derivatives with improved potency and selectivity against specific targets.

In conclusion, trans-tert-butyl (�S،٨اS)-٢،٣،٤،٤ا،٥،٧،٨،٨ا-octahydro_pyrido[٤،٣-b][١،٤]oxazine_٦_carboxylate (CAS No. 1792190-69-2) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its potential applications in treating oxidative stress-related diseases and inflammatory conditions make it an exciting area of ongoing research in medicinal chemistry and pharmaceutical science.